Cas no 852373-25-2 (2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide)
2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
- Acetamide, 2-[[3-(4-chlorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-(4-ethoxyphenyl)-
-
- Inchi: 1S/C21H18ClN5O2S/c1-2-29-17-9-7-16(8-10-17)23-19(28)13-30-20-12-11-18-24-25-21(27(18)26-20)14-3-5-15(22)6-4-14/h3-12H,2,13H2,1H3,(H,23,28)
- InChI Key: UIEQIERFVCNCBM-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NN2C(C3=CC=C(Cl)C=C3)=NN=C2C=C1
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- pka: 12.21±0.70(Predicted)
2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0676-0159-2μmol |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0676-0159-5μmol |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0159-10μmol |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0159-20μmol |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0676-0159-1mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0676-0159-2mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0676-0159-3mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0159-4mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0676-0159-5mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0159-10mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide |
852373-25-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
Introduction to Compound CAS No. 852373-25-2: 2-{3-(4-Chlorophenyl)-1,2,4-Triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(4-Ethoxyphenyl)Acetamide
The compound with CAS No. 852373-25-2, named 2-{3-(4-chlorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological and chemical properties. The molecule features a 1,2,4-triazolo[4,3-b]pyridazine core, a thioether group, and an N-(4-ethoxyphenyl)acetamide substituent. These structural elements contribute to its reactivity and functionality.
Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and development. The 1,2,4-triazolo[4,3-b]pyridazine ring system is particularly interesting due to its ability to form stable complexes with metal ions and its potential as a ligand in coordination chemistry. This makes the compound a promising candidate for applications in catalysis and materials science.
The presence of the thioether group in the molecule adds another layer of complexity to its reactivity. Thioethers are known for their ability to participate in various sulfur-based reactions, including nucleophilic substitutions and oxidative processes. This feature could be exploited in designing new synthetic pathways or in developing novel therapeutic agents.
The N-(4-ethoxyphenyl)acetamide substituent further enhances the molecule's versatility. Acetamides are commonly used as bioisosteres in drug design due to their ability to mimic carboxylic acids while offering improved pharmacokinetic properties. The ethoxy group attached to the phenyl ring introduces additional electronic effects that could influence the compound's solubility and bioavailability.
From a synthetic perspective, the construction of such a complex molecule requires advanced techniques in organic chemistry. The synthesis likely involves multi-step processes, including coupling reactions and cyclization steps. Researchers have recently developed more efficient methods for constructing similar heterocyclic systems using microwave-assisted synthesis or continuous-flow reactors.
In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes or receptors. For instance, preliminary studies suggest that it may exhibit activity against kinase enzymes or G-protein coupled receptors (GPCRs), which are key targets in treating diseases such as cancer and neurodegenerative disorders.
The compound's structure also makes it a valuable intermediate for further chemical modifications. By altering substituents on the triazolo[4,3-b]pyridazine ring or modifying the acetamide group, researchers can explore a wide range of structural analogs with varying biological profiles.
In conclusion, CAS No. 852373-25-2 represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and functional groups position it as a versatile building block for future research and development efforts across multiple disciplines.
852373-25-2 (2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)